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Compound of Interest

Compound Name: 5-(4-Methylphenyl)-1,3-oxazole

Cat. No.: B126241

An In-depth Technical Guide on 5-(4-
Methylphenyl)-1,3-oxazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for 5-(4-Methylphenyl)-1,3-oxazole, a
heterocyclic aromatic organic compound. The information herein is intended to support
research and development activities where this compound is of interest.

Physicochemical Properties

The fundamental molecular properties of 5-(4-Methylphenyl)-1,3-oxazole are summarized
below. These data are critical for experimental design, analytical method development, and
computational modeling.

Parameter Value Source
Molecular Formula C10H9NO [1112]
Molecular Weight 159.18 g/mol [1]
Synonyms 5-(p-Tolyl)oxazole [1112]

Logical Relationship of Compound Properties
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The following diagram illustrates the direct relationship between the compound's nomenclature
and its core molecular properties.
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5-(4-Methylphenyl)-1,3-oxazole C10HsNO

Molecular Weight: 159.18 g/mol | Synonym: 5-(p-Tolyl)oxazole

Click to download full resolution via product page

Caption: Relationship between compound identity and its key molecular data.

Experimental Protocols

Detailed experimental protocols for the determination of molecular weight, such as mass
spectrometry, are widely established and not cited here. Researchers should refer to standard
analytical chemistry methodologies for specific applications. The characterization of this
compound would typically involve techniques like Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and elemental analysis to confirm its structure and
purity, complementing the mass spectrometry data for molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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